Cas no 1073371-70-6 (4,4,5,5-tetramethyl-2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pentyl]-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pentyl]-1,3,2-dioxaborolane is a bifunctional boronic ester compound featuring two identical dioxaborolane moieties linked by a pentyl spacer. This structure enhances its stability and reactivity, making it a versatile intermediate in Suzuki-Miyaura cross-coupling reactions. The symmetrical design ensures consistent reactivity at both boron centers, facilitating controlled polymerization and modular synthesis of complex organic frameworks. Its high purity and hydrolytic stability under inert conditions make it suitable for applications in pharmaceuticals, materials science, and organic electronics. The compound’s predictable borylation behavior and compatibility with diverse substrates contribute to its utility in precision synthetic chemistry.

4,4,5,5-tetramethyl-2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pentyl]-1,3,2-dioxaborolane structure

1073371-70-6 structure

Product Name:4,4,5,5-tetramethyl-2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pentyl]-1,3,2-dioxaborolane

CAS No:1073371-70-6

MF:C₁₇H₃₄B₂O₄

MW:324.071465969086

CID:857943

PubChem ID:46739063

Update Time:2025-06-09

4,4,5,5-tetramethyl-2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pentyl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 4,4,5,5-tetramethyl-2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pentyl]-1,3,2-dioxaborolane
- 1,5-Pentanediboronic acid pinacol ester
- J-001873
- 2,2'-(Pentane-1,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- AKOS025294047
- 1073371-70-6
- 1,5-Pentanediboronic acid bis(pinacol ester)
- DTXSID70674696
- DB-311563
- Inchi： 1S/C17H34B2O4/c1-14(2)15(3,4)21-18(20-14)12-10-9-11-13-19-22-16(5,6)17(7,8)23-19/h9-13H2,1-8H3
- InChI Key： GFMJTYBAXXAPDV-UHFFFAOYSA-N
- SMILES： O1B(CCCCCB2OC(C)(C)C(C)(C)O2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 324.26400
Monoisotopic Mass: 324.2643199g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 351
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.9Å²

Experimental Properties

PSA: 36.92000
LogP: 4.34110

4,4,5,5-tetramethyl-2-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pentyl]-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-320334-1 g	1,5-Pentanediboronic acid pinacol ester,	1073371-70-6		1g	￥850.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-320334A-5 g	1,5-Pentanediboronic acid pinacol ester,	1073371-70-6		5g	￥2,625.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-320334-1g	1,5-Pentanediboronic acid pinacol ester,	1073371-70-6		1g	￥850.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-320334A-5g	1,5-Pentanediboronic acid pinacol ester,	1073371-70-6		5g	￥2625.00	2023-09-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1948975-1g	1,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pentane	1073371-70-6	98%	1g	￥1183.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1948975-5g	1,5-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pentane	1073371-70-6	98%	5g	￥4261.00	2024-08-09